Cas no 7690-93-9 (2',3'-Isopropylideneadenosine)

• Product Name: 2',3'-Isopropylideneadenosine
• CAS No: 7690-93-9
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 983020
• PubChem ID: 232179
• Update Time: 2025-04-20

2',3'-Isopropylideneadenosine Chemical and Physical Properties

Names and Identifiers

• 2 inverted exclamation mark ,3 inverted exclamation mark -O-Isopropylideneadenosine
• NSC-94678
• DS-3163
• NSC29413
• (6-(6-Amino-9H-purin-9-yl)-2,2-dimethyltetrahydro-furo[3,4-d][1,3]dioxol-4-yl)methanol
• 2', 3'-isopropylidene adenosine
• 9-[2,3-O-(1-Methylethylidene)pentofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-[2,3-O-(1-methylethylidene)-beta-ribofuranosyl]-
• FT-0609746
• 2',3'-ISOPROPYLIDENE-ADENOSINE
• EN300-18522820
• Adenosine, 2',3'-O-isopropylidene-
• (4-(6-amino-9h-purin-9-yl)tetrahydro-2,2-dimethylfuro[3,4-d][1,3]dioxol-6-yl)methanol
• 2',3' isopropylidene adenosine
• 7690-93-9
• SY021388
• SCHEMBL4254376
• NSC-29413
• AKOS024258416
• SB67337
• 362-75-4
• SCHEMBL24146588
• 2',3'-O-isopropylidene-adenosine
• Adenosine, 2',3'-O-(1-methylethylidene)-
• (6-(6-Amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol
• 2',3'-Isopropylideneadenosine
• HMS3352F19
• DTXSID90957599
• NSC94678
• 2',3'-ISOPROPYLIDENE ADENOSINE
• [4-(6-aminopurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol
• [6-(6-amino-9H-purin-9-yl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methanol
• [6-(6-AMINOPURIN-9-YL)-2,2-DIMETHYL-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]METHANOL
• 2\\',3\\'-O-Isopropylideneadenosine

• Inchi： 1S/C13H17N5O4/c1-13(2)21-8-6(3-19)20-12(9(8)22-13)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： LCCLUOXEZAHUNS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C(CO)OC(C12)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 307.12805404g/mol
• Monoisotopic Mass: 307.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų